Cas no 1347758-75-1 (N-Phenyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)naphthalen-2-amine)

• Product Name: N-Phenyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)naphthalen-2-amine
• CAS No: 1347758-75-1
• MF: C₂₈H₂₈BNO₂
• MW: 421.33842754364
• CID: 5086068
• PubChem ID: 123531342
• Update Time: 2025-05-26

N-Phenyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)naphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• BS-53507
• N-Phenyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)naphthalen-2-amine
• N-phenyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]naphthalen-2-amine
• starbld0008263
• F72645
• 1347758-75-1

• Inchi： 1S/C28H28BNO2/c1-27(2)28(3,4)32-29(31-27)23-15-18-25(19-16-23)30(24-12-6-5-7-13-24)26-17-14-21-10-8-9-11-22(21)20-26/h5-20H,1-4H3
• InChI Key： IHSYZPIOUFNCCN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)N(C2C=CC=CC=2)C2C=CC3C=CC=CC=3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 421.2213093g/mol
• Monoisotopic Mass: 421.2213093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7

Additional information on N-Phenyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)naphthalen-2-amine

Introduction to N-Phenyl-N-(4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Naphthalen-2-Amine (CAS No. 1347758-75-1)

N-Phenyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)naphthalen-2-amine is a highly specialized organic compound with the CAS registry number 1347758-75-1. This compound has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery due to its unique structural features and potential applications. The molecule consists of a naphthalene backbone substituted with a phenyl group and a boron-containing dioxaborolane moiety, making it a versatile building block for various chemical transformations.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the naphthalenamine derivative. Recent advancements in cross-coupling reactions have enabled researchers to efficiently introduce the boron-containing group into the molecule. The use of Stille coupling or Suzuki-Miyaura coupling has been particularly effective in constructing the carbon-boron bond within this compound. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in pharmaceutical research.

The structural integrity of N-Phenyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)naphthalen-2-amine is further supported by its stability under various reaction conditions. This stability is attributed to the electron-withdrawing effects of the naphthalene ring and the electron-donating effects of the phenyl and boron-containing groups. Recent studies have demonstrated that this compound exhibits remarkable photoluminescent properties, making it a promising candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors.

In terms of biological applications, this compound has shown potential as a lead molecule in the development of novel therapeutic agents. Its ability to interact with specific biological targets has been explored in recent research studies. For instance, investigations into its antiproliferative activity against cancer cell lines have revealed promising results. Additionally, its role as a modulator in enzyme inhibition assays has highlighted its potential in drug design.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have been instrumental in predicting its behavior under different chemical environments and guiding experimental designs for optimization.

Looking ahead, N-Phenyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)naphthalen-2-amine holds immense potential for further exploration in both academic and industrial settings. Its unique combination of structural features and functional groups positions it as a valuable asset in advancing cutting-edge research across multiple disciplines.